Cas no 51872-03-8 ([1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride)

• Product Name: [1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride
• CAS No: 51872-03-8
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• MDL: MFCD11841222
• CID: 4654536
• PubChem ID: 45595268
• Update Time: 2025-06-11

[1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride
• 1-(6-methoxynaphthalen-2-yl)ethanamine;hydrochloride
• 1-(6-methoxynaphthalen-2-yl)ethyl amine hydrochloride salt
• 1-(6-Methoxy-2-naphthyl)ethanamine hydrochloride, AldrichCPR
• G67438
• IUQPLZORRBTNOM-UHFFFAOYSA-N
• SCHEMBL9443910
• 51872-03-8
• [1-(6-Methoxy-2-naphthyl)ethyl]aminehydrochloride
• BS-39081
• [1-(6-Methoxy-2-naphthyl)ethyl]amine HCl
• 1-(6-METHOXYNAPHTHALEN-2-YL)ETHANAMINE HYDROCHLORIDE
• MFCD11841222
• 1-(6-methoxynaphthalen-2-yl)ethan-1-amine hydrochloride

• MDL： MFCD11841222
• Inchi： 1S/C13H15NO.ClH/c1-9(14)10-3-4-12-8-13(15-2)6-5-11(12)7-10;/h3-9H,14H2,1-2H3;1H
• InChI Key： IUQPLZORRBTNOM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2C=C(C=CC=2C=1)C(C)N

Computed Properties

• Exact Mass: 237.0920418g/mol
• Monoisotopic Mass: 237.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on [1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride

[1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride (CAS No. 51872-03-8): An Overview

[1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride (CAS No. 51872-03-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MNEA hydrochloride, is a derivative of naphthalene and has gained attention due to its potential therapeutic properties and unique chemical structure.

The chemical structure of [1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride consists of a naphthalene ring substituted with a methoxy group at the 6-position and an ethylamine group attached to the 2-position. The presence of the methoxy group contributes to the compound's lipophilicity, which is crucial for its biological activity. The ethylamine moiety, when protonated, forms the hydrochloride salt, enhancing its solubility in aqueous environments.

In recent years, [1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a serotonin reuptake inhibitor (SRI). Serotonin reuptake inhibitors are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Research has shown that MNEA hydrochloride exhibits potent SRI activity, making it a promising candidate for further development in this therapeutic area.

Beyond its potential as an SRI, [1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Studies have demonstrated that MNEA hydrochloride can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in anti-inflammatory therapies.

The pharmacokinetic properties of [1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride have also been explored to understand its behavior in biological systems. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its practical application as a therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its safety profile.

In the context of drug development, [1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride has been used as a starting point for structure-activity relationship (SAR) studies. These studies aim to identify structural modifications that can enhance the compound's potency, selectivity, and pharmacological properties. For example, substituting different functional groups on the naphthalene ring or modifying the ethylamine moiety can lead to derivatives with improved therapeutic profiles.

The synthesis of [1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride involves several steps, including the formation of the naphthalene derivative and subsequent functionalization to introduce the methoxy and ethylamine groups. Various synthetic routes have been reported in the literature, each with its advantages and limitations. Optimizing these synthetic methods is crucial for large-scale production and commercialization of the compound.

In conclusion, [1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride (CAS No. 51872-03-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its potential as a serotonin reuptake inhibitor and anti-inflammatory agent makes it an attractive candidate for further development. Ongoing research continues to explore its therapeutic potential and optimize its properties for clinical use.